Cas no 1890899-28-1 (2-(3-bromophenyl)prop-2-en-1-amine)

• Product Name: 2-(3-bromophenyl)prop-2-en-1-amine
• CAS No: 1890899-28-1
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• MDL: MFCD30685042
• CID: 5238130
• Update Time: 2025-10-20

2-(3-bromophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 3-bromo-β-methylene-
• 2-(3-bromophenyl)prop-2-en-1-amine

• MDL： MFCD30685042
• Inchi： 1S/C9H10BrN/c1-7(6-11)8-3-2-4-9(10)5-8/h2-5H,1,6,11H2
• InChI Key： ZNSKHPDVVLKILN-UHFFFAOYSA-N
• SMILES： C1(C(=C)CN)=CC=CC(Br)=C1

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• Boiling Point: 301.7±30.0 °C(Predicted)
• pka: 9.54±0.29(Predicted)

Additional information on 2-(3-bromophenyl)prop-2-en-1-amine

Introduction to 2-(3-bromophenyl)prop-2-en-1-amine (CAS No. 1890899-28-1)

2-(3-bromophenyl)prop-2-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1890899-28-1, is a significant organic compound that has garnered attention in the field of pharmaceutical and biochemical research. This molecule, featuring a prop-2-en-1-amine functional group attached to a 3-bromophenyl moiety, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 2-(3-bromophenyl)prop-2-en-1-amine consists of an allylamine group linked to a brominated benzene ring. The presence of the bromine atom at the para position relative to the amine-bearing carbon enhances its reactivity, making it a versatile building block for further chemical modifications. This compound’s dual functionality—combining the nucleophilic nature of the amine with the electrophilic potential of the bromine atom—facilitates its incorporation into more complex molecular architectures.

In recent years, pharmaceutical research has increasingly explored heterocyclic compounds derived from aromatic scaffolds, and 2-(3-bromophenyl)prop-2-en-1-amine has emerged as a promising candidate for developing novel therapeutic agents. Its molecular framework suggests potential applications in drug discovery, particularly in targeting neurological and inflammatory disorders. The bromophenyl group, in particular, has been extensively studied for its ability to modulate biological pathways through interactions with specific enzymes and receptors.

One of the most compelling aspects of 2-(3-bromophenyl)prop-2-en-1-amine is its role as a precursor in synthesizing aminoketones and allylamines, which are critical motifs in medicinal chemistry. These intermediates are often employed in the development of small-molecule inhibitors and agonists. For instance, derivatives of this compound have been investigated for their potential to inhibit kinases and other enzymes implicated in cancer progression. The bromine substituent further allows for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups into the molecular structure.

Recent advancements in drug design methodologies have highlighted the importance of optimizing physicochemical properties such as solubility, metabolic stability, and binding affinity. The aminomethylvinyl backbone of 2-(3-bromophenyl)prop-2-en-1-amine provides an excellent platform for fine-tuning these parameters. By modifying substituents on the benzene ring or introducing additional functional groups along the allyl chain, researchers can tailor the compound’s pharmacokinetic profile while maintaining its biological activity.

The compound’s relevance extends beyond oncology; it has also been explored in neurological research, where analogs exhibit potential as modulators of neurotransmitter systems. The bromoaryl moiety, known for its ability to engage with transmembrane proteins, suggests applications in developing treatments for neurodegenerative diseases such as Alzheimer’s and Parkinson’s. Additionally, studies have begun to investigate its interaction with sigma receptors, which are implicated in mood disorders and pain management.

In terms of synthetic methodologies, 2-(3-bromophenyl)prop-2-en-1-amine can be synthesized through multiple routes, each offering distinct advantages depending on scalability and purity requirements. A common approach involves the condensation of 3-bromoaniline with crotonaldehyde or an equivalent aldehyde derivative under basic conditions, followed by reduction to yield the desired amine. Alternatively, palladium-catalyzed cross-coupling reactions between bromobenzene derivatives and propargylamines provide an efficient pathway to introduce the allylamine functionality.

The role of computational chemistry has become increasingly prominent in optimizing synthetic routes for this compound. Molecular modeling techniques allow researchers to predict reaction outcomes and screen potential catalysts or ligands before conducting experimental trials. This approach not only accelerates discovery but also reduces waste by minimizing trial-and-error experimentation.

Evaluation of toxicological profiles is another critical aspect when assessing the viability of 2-(3-bromophenyl)prop-2-en-1-amine as a lead compound. Preclinical studies have begun to explore its safety margins, particularly focusing on potential hepatotoxicity or neurotoxicity associated with brominated aromatic compounds. By leveraging high-throughput screening technologies, researchers can rapidly assess multiple derivatives for toxicity while identifying those with favorable profiles.

The intersection of material science and pharmaceuticals has also opened new avenues for utilizing 2-(3-bromophenyl)prop-2-en-1-amine. Its ability to form coordination complexes with metal ions suggests applications in designing metal-based drugs or catalysts that could enhance therapeutic efficacy or improve drug delivery systems.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into clinical applications. The continued exploration of this compound’s derivatives promises to yield novel therapeutics targeting a wide range of diseases while adhering to stringent regulatory standards。